Nicotinic acid N-oxide
Overview
Description
Nicotinic acid N-oxide is an organic compound with the formula (HO2C)C5H4NO. It is the N-oxide of nicotinic acid ((HO2C)C5H4N). It is prepared by oxidation of nicotinic acid or the hydrolysis of 3-cyanopyridine N-oxide .
Synthesis Analysis
Nicotinic acid N-oxide is prepared by oxidation of nicotinic acid or the hydrolysis of 3-cyanopyridine N-oxide . It has been used in a study to develop a liquid chromatographic method for determining free nicotinic acid and its metabolites in plasma and urine . It has also been used to synthesize and characterize peroxo complexes of vanadium (V) and molybdenum (VI) with nicotinic acid and nicotinic acid N-oxide .Molecular Structure Analysis
The molecular formula of Nicotinic acid N-oxide is C6H5NO3 . The molecular weight is 139.11 g/mol . The InChI string is InChI=1S/C6H5NO3/c8-6(9)5-2-1-3-7(10)4-5/h1-4H,(H,8,9) .Physical And Chemical Properties Analysis
Nicotinic acid N-oxide is a colorless or white solid . It has a melting point of 254.5 °C . It is insoluble in benzene and chloroform, and slightly soluble in cold water and ethanol .Scientific Research Applications
Precursor to Popular Drugs
Nicotinic acid N-oxide is an organic compound that serves as a precursor to popular drugs such as niflumic acid and pranoprofen . These drugs have various applications in the medical field, including pain relief and inflammation reduction.
Liquid Chromatographic Method Development
Nicotinic acid N-oxide has been used in studies to develop a liquid chromatographic method for determining free nicotinic acid and its metabolites in plasma and urine . This application is crucial in the field of analytical chemistry and medical diagnostics.
Synthesis of Peroxo Complexes
This compound has been used to synthesize and characterize peroxo complexes of vanadium (V) and molybdenum (VI) with nicotinic acid and nicotinic acid N-oxide . These complexes have potential applications in various fields, including catalysis and materials science.
Control of Skin Aging and Pigmentation
Research has shown that Nicotinic acid N-oxide can be used to control skin aging and pigmentation . It is suggested that nicotinamide will be useful as a cosmeceutical ingredient to attenuate skin aging and hyperpigmentation, especially in the elderly or patients with reduced NAD+ pool in the skin due to internal or external stressors .
Synthesis of Coordination Polymers
Isonicotinic acid N-oxide, a related compound, has been used in the synthesis of three-dimensional coordination polymers based on inorganic lanthanide (II) sulfate skeletons . These polymers have potential applications in materials science, including the development of new materials with unique properties.
Antioxidant Research
Nicotinic acid N-oxide is also used in antioxidant research . It contributes to cellular energy metabolism and defense systems, attenuates oxidative stress and inflammatory response, enhances extracellular matrix and skin barrier, and inhibits the pigmentation process in the skin .
Safety and Hazards
Future Directions
While there is limited information available on the future directions of Nicotinic acid N-oxide, it has been used in studies to develop liquid chromatographic methods for determining free nicotinic acid and its metabolites in plasma and urine . This suggests potential future applications in analytical chemistry and pharmacokinetics.
Relevant Papers The relevant papers retrieved provide information on the synthesis, properties, and applications of Nicotinic acid N-oxide . These papers discuss its preparation, its use in analytical methods, and its role as a ligand in forming complexes .
Mechanism of Action
Target of Action
Nicotinic acid N-oxide is an organic compound that is the N-oxide of nicotinic acid . It acts as a ligand and forms lead-carboxylate complexes having phosphorescent properties . It is also a precursor to popular drugs such as niflumic acid and pranoprofen .
Mode of Action
It is known that it interacts with its targets to form complexes
Biochemical Pathways
Nicotinic acid N-oxide is related to niacin, also known as vitamin B3 or PP . Niacin exists as several molecular compounds that act as the nicotinamide coenzymes precursors. These coenzymes play a crucial role in metabolism, being electron donors or acceptors in redox reactions catalyzed by various enzymes .
Pharmacokinetics
It is known that it is prepared by oxidation of nicotinic acid or the hydrolysis of 3-cyanopyridine n-oxide
Result of Action
The result of Nicotinic acid N-oxide’s action is the formation of lead-carboxylate complexes having phosphorescent properties . It is also a precursor to popular drugs such as niflumic acid and pranoprofen
properties
IUPAC Name |
1-oxidopyridin-1-ium-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5NO3/c8-6(9)5-2-1-3-7(10)4-5/h1-4H,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FJCFFCXMEXZEIM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C[N+](=C1)[O-])C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2046543 |
Source
|
| Record name | Nicotinic acid 1-oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2046543 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Nicotinic acid N-oxide | |
CAS RN |
2398-81-4 |
Source
|
| Record name | Nicotinic acid N-oxide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2398-81-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Oxiniacic acid [INN:DCF] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002398814 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Oxiniacic acid | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=760387 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Nicotinic acid N-oxide | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=93890 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-Pyridinecarboxylic acid, 1-oxide | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Nicotinic acid 1-oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2046543 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Oxiniacic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.515 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | OXINIACIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YY03Q39E6L | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: The molecular formula of nicotinic acid N-oxide is C6H5NO3 and its molecular weight is 139.11 g/mol. [, , , , , ]
A: Common techniques include UV-Vis, FTIR, NMR, and mass spectrometry. These techniques provide insights into the electronic transitions, functional groups, proton and carbon environments, and fragmentation patterns of the molecule. [, , , , , ]
A: Yes, research indicates that nicotinic acid N-oxide exhibits corrosion inhibition properties for mild steel in acidic environments, particularly in sulfuric acid. []
A: Studies suggest that nicotinic acid N-oxide adsorbs onto the metal surface, forming a protective layer that hinders the corrosion process. []
A: Nicotinic acid N-oxide can act as an oxygen donor in certain reactions. For instance, it has been shown to transfer oxygen to pyridine. [, ]
A: Yes, Density Functional Theory (DFT) calculations have been employed to study the electronic structure of nicotinic acid N-oxide and its halogenated derivatives. These calculations provided insights into the relationship between electronic structure, spectroscopic features, and potential biological activity. []
A: ** Trimethylamine N-oxide (TMAO) reductase from the bacterium Roseobacter denitrificans has been shown to reduce nicotinic acid N-oxide. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[3-(Trifluoromethyl)phenyl]sulfanyl}-3-pyridinol](/img/structure/B432528.png)
![{4-[(3-Nitropyridin-2-yl)thio]phenyl}amine](/img/structure/B432616.png)
![2-[4-(5-Morpholin-4-ylsulfonylpyridin-2-yl)piperazin-1-yl]ethanol](/img/structure/B432617.png)
![4-{[6-(4-Isopropyl-1-piperazinyl)-3-pyridinyl]sulfonyl}morpholine](/img/structure/B432620.png)
![2-[2-[(4-Bromophenyl)carbamoyl]phenyl]benzoic acid](/img/structure/B432800.png)